1-Ethyl-5-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-4-amine

• IUPAC Name: (4-amino-2-ethylpyrazol-3-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C10H16N4O/c1-2-14-9(8(11)7-12-14)10(15)13-5-3-4-6-13/h7H,2-6,11H2,1H3
• InChI Key: XYOQHQSYNJLEAW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)N)C(=O)N2CCCC2
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

1-Ethyl-5-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EPPA and has a molecular formula of C11H18N4O. In

Mechanism of Action

EPPA binds to the CB1 receptor and acts as an antagonist, inhibiting the activation of the receptor by endocannabinoids. This results in a decrease in the activity of the endocannabinoid system, which is involved in various physiological processes, including pain perception, appetite regulation, and immune function.
Biochemical and Physiological Effects:
EPPA has been shown to have various biochemical and physiological effects. In vitro studies have shown that EPPA inhibits the proliferation of cancer cells and induces apoptosis. EPPA has also been shown to have anti-inflammatory effects by decreasing the production of pro-inflammatory cytokines. In vivo studies have shown that EPPA decreases pain sensitivity and reduces body weight gain in obese mice.

Advantages and Limitations for Lab Experiments

EPPA has several advantages for lab experiments, including its high purity and stability. EPPA is also relatively easy to synthesize, making it readily available for research purposes. However, EPPA has some limitations, including its low solubility in aqueous solutions, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of EPPA. One potential direction is the development of EPPA derivatives with improved solubility and potency. Another direction is the investigation of the potential therapeutic applications of EPPA in various diseases, including cancer, pain, and inflammation. Additionally, the mechanism of action of EPPA and its effects on the endocannabinoid system could be further explored to better understand its potential therapeutic applications.
In conclusion, EPPA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of EPPA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The study of EPPA has the potential to lead to the development of new therapies for various diseases and to advance our understanding of the endocannabinoid system.

Synthesis Methods

The synthesis of EPPA involves the reaction between 1-ethyl-1H-pyrazol-4-amine and pyrrolidine-1-carboxylic acid. The reaction takes place in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is EPPA, which can be purified by column chromatography.

Scientific Research Applications

EPPA has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and neuroscience. EPPA has been shown to have a high affinity for the cannabinoid receptor CB1, making it a potential candidate for the development of CB1 receptor antagonists. EPPA has also been studied for its potential applications in the treatment of cancer, pain, and inflammation.